Cas no 78148-52-4 (7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one)

7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one structure
78148-52-4 structure
Product Name:7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
CAS No:78148-52-4
MF:C15H20O3
MW:248.317504882813
CID:6643606
PubChem ID:536300
Update Time:2024-03-02

7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one Chemical and Physical Properties

Names and Identifiers

    • Decahydro-3,5a-dimethyl-9-methylene-8H-oxireno[7,8]naphtho[8a,1-b]furan-8-one
    • 4,5-Epoxy-11(13)-cadinen-12,6-olide
    • LS-14420
    • 3,5a-Dimethyl-9-methylenedecahydro-8H-oxireno[2',3':7,8]naphtho[8a,1-b]furan-8-one #
    • AKOS040894260
    • 7,9a-dimethyl-4-methylidenedecahydro-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
    • SR-01000314294-1
    • DTXSID101139259
    • 78148-52-4
    • BCP27596
    • SR-01000314294
    • QWQSMEDUZQDVLA-UHFFFAOYSA-N
    • Inchi: 1S/C15H20O3/c1-8-4-5-11-9(2)12(16)17-15(11)10(8)6-7-14(3)13(15)18-14/h8,10-11,13H,2,4-7H2,1,3H3
    • InChI Key: QWQSMEDUZQDVLA-UHFFFAOYSA-N
    • SMILES: O1C2(C)CCC3C(C)CCC4C(=C)C(=O)OC34C12

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.8Ų
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